Cas no 1539-44-2 (3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester)

• Product name: 3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester
• CAS No: 1539-44-2
• MF: C₁₉H₂₁NO₄
• MW: 327.37434
• MDL: MFCD00980182
• CID: 117801
• PubChem ID: 629929

3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester
• Diethyl 2,6-dimethyl-4-phenyl-3,5-pyridinedicarboxylate
• diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate
• 2,6-dimethyl-4-phen
• 2,6-dimethyl-4-phenyl-pyridine-3,5-dicarboxylic acid diethyl ester
• AC1LCGP7
• CBMicro_021036
• diethyl 4-phenyl-2,6-dimethylpyridine-3,5-dicarboxylate
• diethyl-4-phenyl-2,6-dimethylpyridine-3,5-dicarboxylate
• ethyl 5-(ethoxycarbonyl)-2,6-dimethyl-4-phenylpyridine-3-carboxylate
• Oprea1_647604
• 4-Phenyl-2,6-dimethylpyridine-3,5-dicarboxylic acid diethyl ester
• 2,6-Dimethyl-4-(phenyl)pyridine-3,5-dicarboxylic acid diethyl ester
• DTXSID60348071
• NS-00072
• CHEMBL1583690
• 1539-44-2
• diethyl 4-phenyl-2,6-dimethyl-3,5-pyridinedicarboxylate
• SMR000185942
• 3,5-diethyl2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate
• AB00086266-01
• MFCD00980182
• HMS2459P20
• Z56791253
• MLS000576557
• CCG-8762
• 3,5-diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate
• SR-01000518835-1
• SCHEMBL15976546
• BIM-0021095.P001
• SR-01000518835
• AKOS001016678
• EU-0084963
• VQDKSJMDSZZJER-UHFFFAOYSA-N
• G68496
• STK791068

• MDL： MFCD00980182
• Inchi： InChI=1S/C19H21NO4/c1-5-23-18(21)15-12(3)20-13(4)16(19(22)24-6-2)17(15)14-10-8-7-9-11-14/h7-11H,5-6H2,1-4H3
• InChI Key： VQDKSJMDSZZJER-UHFFFAOYSA-N
• SMILES： CCOC(C1C(C)=NC(C)=C(C(OCC)=O)C=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 327.14713
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5Ų
• XLogP3: 3.7

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 420.3±45.0 °C at 760 mmHg
• Flash Point: 184.1±27.9 °C
• PSA: 65.49

3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines